2-(Carboxymethyl)-6-chlorobenzoic acid
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Description
2-(Carboxymethyl)-6-chlorobenzoic acid is a substituted benzoic acid derivative featuring a carboxylic acid group at position 1, a carboxymethyl (-CH₂COOH) group at position 2, and a chlorine atom at position 6 of the benzene ring. The carboxymethyl group enhances hydrogen-bonding capacity and solubility in polar solvents compared to simpler substituents like methyl or halogens.
Properties
Molecular Formula |
C9H7ClO4 |
|---|---|
Molecular Weight |
214.60 g/mol |
IUPAC Name |
2-(carboxymethyl)-6-chlorobenzoic acid |
InChI |
InChI=1S/C9H7ClO4/c10-6-3-1-2-5(4-7(11)12)8(6)9(13)14/h1-3H,4H2,(H,11,12)(H,13,14) |
InChI Key |
DYIBCOZGNXYHFF-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)O)CC(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Carboxymethyl)-6-chlorobenzoic acid can be achieved through several methods. One common approach involves the chlorination of 2-methylbenzoic acid followed by carboxylation. The reaction typically requires a chlorinating agent such as thionyl chloride (SOCl2) and a carboxylating agent like carbon dioxide (CO2) under specific conditions .
Industrial Production Methods
In industrial settings, the production of 2-(Carboxymethyl)-6-chlorobenzoic acid may involve large-scale chlorination and carboxylation processes. These methods are optimized for high yield and purity, often utilizing continuous flow reactors and advanced purification techniques to ensure the quality of the final product .
Chemical Reactions Analysis
Types of Reactions
2-(Carboxymethyl)-6-chlorobenzoic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the carboxyl group to an alcohol or other reduced forms.
Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium hydroxide (KOH) can facilitate substitution reactions.
Major Products Formed
Oxidation: Quinones or carboxylated derivatives.
Reduction: Alcohols or other reduced forms.
Substitution: Various substituted benzoic acids depending on the nucleophile used.
Scientific Research Applications
2-(Carboxymethyl)-6-chlorobenzoic acid has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as an intermediate in the production of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 2-(Carboxymethyl)-6-chlorobenzoic acid involves its interaction with specific molecular targets and pathways. The carboxyl group can form hydrogen bonds with various biomolecules, while the chlorine atom can participate in halogen bonding. These interactions can influence the compound’s biological activity and its effects on cellular processes .
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table compares key structural and physicochemical properties of 2-(Carboxymethyl)-6-chlorobenzoic acid with analogs from the provided evidence:
*Note: Solubility for the target compound is inferred based on functional groups.
Acidity and Reactivity
- Carboxymethyl vs. Methyl : The carboxymethyl group in the target compound introduces a second carboxylic acid, significantly lowering the pKa compared to 2-chloro-6-methylbenzoic acid (which has a neutral methyl group). This enhances its acidity, making it more reactive in deprotonation-driven reactions .
- Carboxymethyl vs. Acetamido : The acetamido group in 2-acetamido-6-chlorobenzoic acid () reduces acidity compared to the carboxymethyl group but improves bioavailability due to amide hydrogen bonding .
- Thiazole vs. Benzene Core : 6-Chlorobenzo[d]thiazole-2-carboxylic acid () exhibits altered aromaticity and electron-withdrawing effects from the thiazole ring, influencing its reactivity in coupling reactions compared to purely aromatic analogs .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
